![molecular formula C18H24N2O4 B2470255 (Z)-ethyl 2-(1-(3-(2-methoxyphenyl)allyl)-3-oxopiperazin-2-yl)acetate CAS No. 1008015-26-6](/img/structure/B2470255.png)
(Z)-ethyl 2-(1-(3-(2-methoxyphenyl)allyl)-3-oxopiperazin-2-yl)acetate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
This compound is a complex organic molecule that contains a piperazine ring, an allyl group, a methoxyphenyl group, and an acetate group . The presence of these functional groups suggests that this compound could have interesting chemical properties and potential applications in various fields.
Molecular Structure Analysis
The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The piperazine ring, for example, is a six-membered ring with two nitrogen atoms. The allyl group is a three-carbon chain that is attached to one of the nitrogen atoms in the piperazine ring. The methoxyphenyl group and the acetate group are also attached to the nitrogen atoms in the piperazine ring .Chemical Reactions Analysis
The chemical reactions that this compound can undergo would be determined by its functional groups. For example, the allyl group could participate in reactions such as the Claisen rearrangement . The acetate group could undergo hydrolysis to form acetic acid and an alcohol .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. For example, its solubility would be affected by the polarities of its functional groups . Its melting and boiling points would be determined by the strengths of the intermolecular forces between its molecules .Scientific Research Applications
Synthesis and Production Improvements
- The synthesis of related compounds, such as Ethyl Z 2 Methoxyimino 2 (2 aminothiazo 4 yl) acetate, involves processes like nitrosation, methylation, bromination, and cyclization. Improvements in these processes can simplify operations and reduce production costs, leading to a yield of 70.8% (L. Jing, 2003).
Structural Analysis and Properties
- The X-ray powder diffraction data for related compounds, such as Ethyl (Z)-2-chloro-2-[2-(4-methoxyphenyl)hydrazin-1-ylidene]acetate and 1-(4-methoxyphenyl)-7-oxo-6-[4-(2-oxopiperidin-1-yl)phenyl]-4,5,6,7- tetrahydro-1H-pyrazolo[3,4-c]pyridine-3-carboxylic acid ethyl ester, provide detailed structural information. This data is essential for understanding the molecular configuration and purity of these compounds (Qing Wang et al., 2016) (Qing Wang et al., 2017).
Novel Synthesis Methods
- Research into the interaction of methyl (3-oxopiperazin-2-ylidene) acetate with N-arylmaleimides has led to the creation of new heterocyclic systems, such as methyl-2-aryl-1, 3, 8-trioxodecahydro-1H-pyrrolo (3', 4':4, 5) pyrrolo (1, 2-a) pyrazine-9-carboxylates. These findings expand the possibilities for creating novel compounds (Svetlana et al., 2015).
Antibacterial Applications
- Derivatives of similar compounds, like (Z)-2-(2-aminothiazol-4-yl)-2-(methoxyimino) acetate, have shown antibacterial activities against Fusarium graminearum and Fusarium solani. This highlights the potential of such compounds in antibacterial applications (Ma Xi-han, 2011).
Chemical Impurity Analysis
- The impurity profile of closely related compounds, like ethyl-2-(4-[(5R)-3[4-(methoxycarboxamidoiminomethyl)-phenyl]-2- oxo-5-oxazolidinylmethyl]-1-piperazinyl) acetate, is crucial for ensuring the quality and efficacy of pharmaceuticals. Advanced techniques like liquid chromatography-mass spectrometry are used for this purpose (A. Thomasberger et al., 1999).
Mechanism of Action
properties
IUPAC Name |
ethyl 2-[1-[(Z)-3-(2-methoxyphenyl)prop-2-enyl]-3-oxopiperazin-2-yl]acetate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H24N2O4/c1-3-24-17(21)13-15-18(22)19-10-12-20(15)11-6-8-14-7-4-5-9-16(14)23-2/h4-9,15H,3,10-13H2,1-2H3,(H,19,22)/b8-6- |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PGXXISXJTXDUGA-VURMDHGXSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CC1C(=O)NCCN1CC=CC2=CC=CC=C2OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCOC(=O)CC1C(=O)NCCN1C/C=C\C2=CC=CC=C2OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H24N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
332.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.